Cas no 193086-15-6 (tert-butyl N-(1-hydroxybutan-2-yl)carbamate)

tert-butyl N-(1-hydroxybutan-2-yl)carbamate structure
193086-15-6 structure
Product Name:tert-butyl N-(1-hydroxybutan-2-yl)carbamate
CAS No:193086-15-6
MF:C9H19NO3
MW:189.252063035965
MDL:MFCD07783021
CID:116307
PubChem ID:15339785
Update Time:2025-04-18

tert-butyl N-(1-hydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[1-(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
    • N-Boc-2-amino-1-butanol
    • tert-butyl 1-hydroxybutan-2-ylcarbamate
    • Carbamic acid, [1-(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(1-hydroxybutan-2-yl)carbamate
    • F78674
    • EN300-211987
    • MFCD07783021
    • t-butyl (1-hydroxybutan-2-yl)carbamate
    • AKOS009533765
    • SB44921
    • (S)-2-(Boc-amino)-1-butanol
    • LQRGWGOFPUXNOV-UHFFFAOYSA-N
    • 138373-86-1
    • DTXSID10571731
    • tert-Butyl 1-(hydroxymethyl)propylcarbamate
    • Carbamic acid, N-[1-(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
    • SY211598
    • N-Boc-DL-2-amino-1-butanol
    • 193086-15-6
    • SCHEMBL1809284
    • J-007127
    • N-Boc-DL-2-amino-1-butanol, 97%
    • MFCD04974275
    • SB44845
    • FT-0770887
    • (1-(hydroxymethyl)propyl)carbamic acid tert-butylester
    • CS-0239404
    • tert-Butyl (1-hydroxybutan-2-yl)carbamate
    • FT-0770267
    • MDL: MFCD07783021
    • Inchi: 1S/C9H19NO3/c1-5-7(6-11)10-8(12)13-9(2,3)4/h7,11H,5-6H2,1-4H3,(H,10,12)
    • InChI Key: LQRGWGOFPUXNOV-UHFFFAOYSA-N
    • SMILES: O(C(NC(CO)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.13657
  • Monoisotopic Mass: 189.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

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